96-50-4

2-Aminothiazole

In Stock

• CAS RN:
• 96-50-4

• Formula:
• C3H4N2S

• InChI:
• InChI=1S/C3H4N2S/c4-3-5-1-2-6-3/h1-2H,(H2,4,5)

• InChIKey:
• RAIPHJJURHTUIC-UHFFFAOYSA-N

• 2-aminothiazole appears as light brown crystals or brown granular solid. (NTP, 1992)
  1,3-thiazol-2-amine is a primary amino compound that is 1,3-thiazole substituted by an amino group at position 2. It is a member of 1,3-thiazoles and a primary amino compound.

1-(4-Ethyl-2-hydroxyphenyl)ethan-1-one

• CAS RN:
• 5896-50-4

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-3-8-4-5-9(7(2)11)10(12)6-8/h4-6,12H,3H2,1-2H3

• InChIKey:
• ZFTVOGFYWXTLLF-UHFFFAOYSA-N

• 1-(4-Ethyl-2-hydroxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.

Crotanecine

In Stock

• CAS RN:
• 5096-50-4

• Formula:
• C8H13NO3

• InChI:
• InChI=1S/C8H13NO3/c10-4-5-1-2-9-3-6(11)8(12)7(5)9/h1,6-8,10-12H,2-4H2/t6-,7-,8-/m1/s1

• InChIKey:
• VMWCRDCGNVMCGJ-BWZBUEFSSA-N

• Crotanecine is a member of pyrrolizines.

Ficaprenol 11

In Stock

• CAS RN:
• 26296-50-4

• Formula:
• C55H90O

• InChI:
• InChI=1S/C55H90O/c1-45(2)23-13-24-46(3)25-14-26-47(4)27-15-28-48(5)29-16-30-49(6)31-17-32-50(7)33-18-34-51(8)35-19-36-52(9)37-20-38-53(10)39-21-40-54(11)41-22-42-55(12)43-44-56/h23,25,27,29,31,33,35,37,39,41,43,56H,13-22,24,26,28,30,32,34,36,38,40,42,44H2,1-12H3/b46-25+,47-27+,48-29+,49-31-,50-33-,51-35-,52-37-,53-39-,54-41-,55-43-

• InChIKey:
• TXKJNHBRVLCYFX-RTRZQXHFSA-N

• Ficaprenol 11 is a natural product found in Mallotus japonicus, Tarenaya spinosa, and other organisms with data available.

(S)-3-Amino-4-(3-fluorophenyl)butanoic acid hydrochloride

In Stock

• CAS RN:
• 270596-50-4

• Formula:
• C10H13ClFNO2

• InChI:
• InChI=1S/C10H12FNO2.ClH/c11-8-3-1-2-7(4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m0./s1

• InChIKey:
• HLJRPTAKNOUJAW-FVGYRXGTSA-N

• (S)-3-Amino-4-(3-fluorophenyl)butanoic acid hydrochloride is a useful research compound. Its molecular formula is C10H13ClFNO2 and its molecular weight is 233.67 g/mol. The purity is usually 95%.

N-(3-chloro-4-methylphenyl)-2-[[5-(4-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide

• CAS RN:
• 335396-50-4

• Formula:
• C19H19ClN4O2S

• InChI:
• InChI=1S/C19H19ClN4O2S/c1-12-4-7-14(10-16(12)20)21-17(25)11-27-19-23-22-18(24(19)2)13-5-8-15(26-3)9-6-13/h4-10H,11H2,1-3H3,(H,21,25)

• InChIKey:
• FAWJGISSPOZHSF-UHFFFAOYSA-N

• N-(3-chloro-4-methylphenyl)-2-[[5-(4-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H19ClN4O2S and its molecular weight is 402.9g/mol. The purity is usually 95%.

5-oxo-1-phenyl-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872596-50-4

• Formula:
• C22H20N4O2S

• InChI:
• InChI=1S/C22H20N4O2S/c27-20-11-15(12-25(20)16-7-3-1-4-8-16)22(28)23-21-18-13-29-14-19(18)24-26(21)17-9-5-2-6-10-17/h1-10,15H,11-14H2,(H,23,28)

• InChIKey:
• ZWGRVZLKRFEMAS-UHFFFAOYSA-N

• 5-oxo-1-phenyl-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H20N4O2S and its molecular weight is 404.49. The purity is usually 95%.

2-(benzylamino)-N-methylacetamide hydrochloride

In Stock

• CAS RN:
• 937396-50-4

• Formula:
• C10H15ClN2O

• InChI:
• InChI=1S/C10H14N2O.ClH/c1-11-10(13)8-12-7-9-5-3-2-4-6-9;/h2-6,12H,7-8H2,1H3,(H,11,13);1H

• InChIKey:
• MDFOFIAMROYLFG-UHFFFAOYSA-N

• 2-(benzylamino)-N-methylacetamide hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2O and its molecular weight is 214.69. The purity is usually 95%.

2-(2,5-Dimethylphenoxy)-5-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 937596-50-4

• Formula:
• C15H14F3NO

• InChI:
• InChI=1S/C15H14F3NO/c1-9-3-4-10(2)14(7-9)20-13-6-5-11(8-12(13)19)15(16,17)18/h3-8H,19H2,1-2H3

• InChIKey:
• UOITXKZEDUPSEZ-UHFFFAOYSA-N

• 2-(2,5-Dimethylphenoxy)-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C15H14F3NO and its molecular weight is 281.27 g/mol. The purity is usually 95%.

N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]acetamide

In Stock

• CAS RN:
• 872196-50-4

• Formula:
• C27H26N2O5S

• InChI:
• InChI=1S/C27H26N2O5S/c1-17-6-12-24-22(13-17)27(31)25(35(32,33)21-10-8-20(34-4)9-11-21)15-29(24)16-26(30)28-23-14-18(2)5-7-19(23)3/h5-15H,16H2,1-4H3,(H,28,30)

• InChIKey:
• NPIUJFFUQCNUHK-UHFFFAOYSA-N

• N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C27H26N2O5S and its molecular weight is 490.57. The purity is usually 95%.

1,4-Bis[(2-methoxy-5-methylphenyl)sulfonyl]-2-methylpiperazine

In Stock

• CAS RN:
• 398996-50-4

• Formula:
• C21H28N2O6S2

• InChI:
• InChI=1S/C21H28N2O6S2/c1-15-6-8-18(28-4)20(12-15)30(24,25)22-10-11-23(17(3)14-22)31(26,27)21-13-16(2)7-9-19(21)29-5/h6-9,12-13,17H,10-11,14H2,1-5H3

• InChIKey:
• IFCHDLJLSYOHDZ-UHFFFAOYSA-N

• 1,4-Bis[(2-methoxy-5-methylphenyl)sulfonyl]-2-methylpiperazine is a useful research compound. Its molecular formula is C21H28N2O6S2 and its molecular weight is 468.6g/mol. The purity is usually 95%.

Stegobinone

• CAS RN:
• 110996-50-4

• Formula:
• C13H20O3

• InChI:
• InChI=1S/C13H20O3/c1-6-11(14)8(3)13-9(4)12(15)7(2)10(5)16-13/h7-8,10H,6H2,1-5H3

• InChIKey:
• AZAKUWBBRWFVEW-UHFFFAOYSA-N

• Stegobinone, also known as Stegobinone, is a useful research compound. Its molecular formula is C13H20O3 and its molecular weight is 224.3 g/mol. The purity is usually 95%.

4-(Trimethylsilyl)furan-2-boronic acid pinacol ester

In Stock

• CAS RN:
• 1111096-50-4

• Formula:
• C13H23BO3Si

• InChI:
• InChI=1S/C13H23BO3Si/c1-12(2)13(3,4)17-14(16-12)11-8-10(9-15-11)18(5,6)7/h8-9H,1-7H3

• InChIKey:
• FJBGHQUJEJXDTB-UHFFFAOYSA-N

• 4-(Trimethylsilyl)furan-2-boronic acid pinacol ester is a useful research compound. Its molecular formula is C13H23BO3Si and its molecular weight is 266.22 g/mol. The purity is usually 95%.

Ethyl 4-methyl-2-[(pyridin-3-yl)amino]-1,3-thiazole-5-carboxylate

In Stock

• CAS RN:
• 1797296-50-4

• Formula:
• C12H13N3O2S

• InChI:
• InChI=1S/C12H13N3O2S/c1-3-17-11(16)10-8(2)14-12(18-10)15-9-5-4-6-13-7-9/h4-7H,3H2,1-2H3,(H,14,15)

• InChIKey:
• UXNKJZYSYWSBGZ-UHFFFAOYSA-N

• Ethyl 4-methyl-2-[(pyridin-3-yl)amino]-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H13N3O2S and its molecular weight is 263.32. The purity is usually 95%.

1-(prop-2-enoyl)azetidin-3-yl N-(3-fluorophenyl)carbamate

Usually In Stock

• CAS RN:
• 2094396-50-4

• Formula:
• C13H13FN2O3

• InChI:
• InChI=1S/C13H13FN2O3/c1-2-12(17)16-7-11(8-16)19-13(18)15-10-5-3-4-9(14)6-10/h2-6,11H,1,7-8H2,(H,15,18)

• InChIKey:
• DBONLZKFTHHNIY-UHFFFAOYSA-N

• 1-(prop-2-enoyl)azetidin-3-yl N-(3-fluorophenyl)carbamate is a useful research compound. Its molecular formula is C13H13FN2O3 and its molecular weight is 264.256. The purity is usually 95%.

N-Methyl-N-[2-[1-(3-methylpyridin-2-yl)ethylamino]-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361696-50-4

• Formula:
• C14H19N3O2

• InChI:
• InChI=1S/C14H19N3O2/c1-5-13(19)17(4)9-12(18)16-11(3)14-10(2)7-6-8-15-14/h5-8,11H,1,9H2,2-4H3,(H,16,18)

• InChIKey:
• FOMWURSXJBAUGS-UHFFFAOYSA-N

• N-Methyl-N-[2-[1-(3-methylpyridin-2-yl)ethylamino]-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H19N3O2 and its molecular weight is 261.325. The purity is usually 95%.

N-(1-Cyclopropylcyclopropyl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361896-50-4

• Formula:
• C15H22N2O2

• InChI:
• InChI=1S/C15H22N2O2/c1-2-13(18)17-9-5-11(6-10-17)14(19)16-15(7-8-15)12-3-4-12/h2,11-12H,1,3-10H2,(H,16,19)

• InChIKey:
• YYAVUVOLZSGVEY-UHFFFAOYSA-N

• N-(1-Cyclopropylcyclopropyl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.353. The purity is usually 95%.

1-(5-Methyl-1,3-thiazol-2-yl)-3-[(1-thiophen-2-yltriazol-4-yl)methyl]urea

Usually In Stock

• CAS RN:
• 2379996-50-4

• Formula:
• C12H12N6OS2

• InChI:
• InChI=1S/C12H12N6OS2/c1-8-5-14-12(21-8)15-11(19)13-6-9-7-18(17-16-9)10-3-2-4-20-10/h2-5,7H,6H2,1H3,(H2,13,14,15,19)

• InChIKey:
• KQYXOAFIFQMKSC-UHFFFAOYSA-N

• 1-(5-Methyl-1,3-thiazol-2-yl)-3-[(1-thiophen-2-yltriazol-4-yl)methyl]urea is a useful research compound. Its molecular formula is C12H12N6OS2 and its molecular weight is 320.39. The purity is usually 95%.

N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-ethoxyphenyl)acetamide

In Stock

• CAS RN:
• 1019096-50-4

• Formula:
• C25H26N4O4S

• InChI:
• InChI=1S/C25H26N4O4S/c1-5-33-19-9-6-17(7-10-19)13-24(30)27-23-12-16(2)28-29(23)25-26-20(15-34-25)18-8-11-21(31-3)22(14-18)32-4/h6-12,14-15H,5,13H2,1-4H3,(H,27,30)

• InChIKey:
• VMLVEDHTLYQGEF-UHFFFAOYSA-N

• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H26N4O4S and its molecular weight is 478.6 g/mol. The purity is usually 95%.

(3S,4R)-4-Amino-2,2-dimethyloxolan-3-ol;hydrochloride

Usually In Stock

• CAS RN:
• 2418596-50-4

• Formula:
• C6H14ClNO2

• InChI:
• InChI=1S/C6H13NO2.ClH/c1-6(2)5(8)4(7)3-9-6;/h4-5,8H,3,7H2,1-2H3;1H/t4-,5+;/m1./s1

• InChIKey:
• PHBBEOAPEUGADX-JBUOLDKXSA-N

• (3S,4R)-4-Amino-2,2-dimethyloxolan-3-ol;hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO2 and its molecular weight is 167.63. The purity is usually 95%.

(S)-1-(3-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine

In Stock

• CAS RN:
• 1213896-50-4

• Formula:
• C8H9F3N2

• InChI:
• InChI=1S/C8H9F3N2/c1-5(12)7-6(8(9,10)11)3-2-4-13-7/h2-5H,12H2,1H3/t5-/m0/s1

• InChIKey:
• HFANFFHVMQXJOE-YFKPBYRVSA-N

• (S)-1-(3-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C8H9F3N2 and its molecular weight is 190.17 g/mol. The purity is usually 95%.

(1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)boronic acid

In Stock

• CAS RN:
• 1263196-50-4

• Formula:
• C8H13BN2O3

• InChI:
• InChI=1S/C8H13BN2O3/c12-9(13)7-5-10-11(6-7)8-1-3-14-4-2-8/h5-6,8,12-13H,1-4H2

• InChIKey:
• WHGNHCWTWYXXJI-UHFFFAOYSA-N

• (1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)boronic acid is a useful research compound. Its molecular formula is C8H13BN2O3 and its molecular weight is 196.013. The purity is usually 95%.